Cas no 2228768-83-8 (4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol
• CAS No: 2228768-83-8
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5804510
• PubChem ID: 165735244
• Update Time: 2025-06-13

4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol
• EN300-1808597
• 2228768-83-8

• Inchi： 1S/C13H18FNO/c1-9-2-3-10(14)8-12(9)13(15)6-4-11(16)5-7-13/h2-3,8,11,16H,4-7,15H2,1H3
• InChI Key： LWRLOOQQORWRPR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol

Introduction to 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol (CAS No. 2228768-83-8)

4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228768-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclohexane core substituted with an amino group and a fluoro-substituted aromatic ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol consists of a cyclohexane ring functionalized with an amino group at the 4-position and a phenyl ring at the 4'-position, which is further substituted with a fluoro atom at the 5-position and a methyl group at the 2-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The presence of both an amino group and a fluoro-substituted aromatic ring suggests potential interactions with biological targets, making this compound an attractive scaffold for medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways associated with human diseases. The structural motif present in 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol aligns well with several key pharmacophores recognized in drug discovery. Specifically, the amino group can participate in hydrogen bonding interactions, while the fluoro-substituted aromatic ring can engage in hydrophobic and π-stacking interactions with biological targets. These features are crucial for designing molecules with high affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Emerging research indicates that fluoro-substituted aromatic compounds can exhibit significant effects on neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The cyclohexane ring in 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol may also contribute to favorable pharmacokinetic properties, such as improved blood-brain barrier penetration, which is essential for therapeutic efficacy in neurological conditions.

Moreover, the fluoro atom at the 5-position of the phenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Fluorine atoms can modulate electronic properties by inducing electron-withdrawing effects, thereby influencing receptor binding interactions. This feature has been leveraged in numerous successful drug candidates across different therapeutic areas. The combination of these structural elements in 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol suggests that it may possess unique pharmacological properties worthy of further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol for potential biological activity. These computational tools allow researchers to predict how a molecule might interact with biological targets at the atomic level, thereby expediting the drug discovery process. By leveraging these technologies, scientists have been able to identify promising candidates for further experimental validation more efficiently than ever before.

In addition to its potential applications in neurological disorders, 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol may also be relevant in other therapeutic areas, such as cancer therapy and anti-inflammatory treatments. The structural framework of this compound provides a versatile scaffold that can be modified to target various disease-related pathways. For instance, modifications to the amino group or the fluoro-substituted aromatic ring could lead to derivatives with enhanced potency or selectivity against specific biological targets.

The synthesis of 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to access complex stereocenters and functional groups efficiently. These advancements are crucial for producing high-quality samples suitable for biological testing.

Once synthesized, 4-amino-4-(5-fluoro-2-methylphenyl)cyclohexan-1-ol can be subjected to rigorous biological evaluation to assess its potential therapeutic benefits. High-throughput screening (HTS) technologies allow researchers to test thousands of compounds against various biological assays rapidly. If initial screens indicate promising activity, further characterization using more detailed biochemical assays can provide insights into mechanisms of action and potential side effects.

The integration of experimental data with computational modeling is essential for understanding how 4-amino-4-(5-fluoro--2-methylphenyl)cyclohexan--1--ol interacts with biological targets. By combining these approaches, researchers can gain a comprehensive understanding of a molecule's pharmacological profile before investing significant resources into further development. This holistic strategy increases the likelihood of identifying drug candidates that will advance through preclinical studies and into clinical trials.

In conclusion, 4--amino-- 44--(55--fluor02--methylphenyl)--cyclohexan--11--ol CAS No2228768--83--8 represents a structurally intriguing compound with potential applications across multiple therapeutic areas particularly neurological disorders Its unique combination of functional groups makes it an attractive scaffold for medicinal chemistry while recent advances in synthetic biology computational modeling and HTS technologies provide powerful tools for evaluating its biological activity Further exploration of this compound is warranted